Cas no 291759-05-2 (Daidzein-d6)

• Product Name: Daidzein-d6
• CAS No: 291759-05-2
• MF: C₁₅H₁₀O₄
• MW: 260.274474620819
• CID: 825490
• PubChem ID: 10587403
• Update Time: 2025-07-17

Daidzein-d6 Chemical and Physical Properties

Names and Identifiers

• Daidzein-d6
• 4',7-Dihydroxyisoflavone-d6
• 7-Hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one-d6
• Daidzein-2356,68-d6
• [2',3',5',6,6',8-d6]-daidzein
• 7-hydroxy-3-(4-hydroxyphenyl-2,3,5,6-D4)-4H-1-benzopyran-4-one-6,8-D2
• 7-hydroxy-3-(4-hydroxyphenyl-2,3,5,6-d4)-4H-chromen-4-one-6,8-d2
• CTK8F8935
• Daidzein-2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark ,6,6 inverted exclamation mark ,8-d6
• FT-0665449
• CS-0643396
• 7-HYDROXY-3-[4-HYDROXY(2,3,5,6-(2)H?)PHENYL](6,8-(2)H?)CHROMEN-4-ONE
• DTXSID20442180
• 291759-05-2
• G77054
• HY-N0019S1
• J-017421
• 7-hydroxy-3-[4-hydroxy(2,3,5,6-?H?)phenyl](6,8-?H?)-4H-chromen-4-one
• 6,8-dideuterio-7-hydroxy-3-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)chromen-4-one
• AKOS030242246

• Inchi： 1S/C15H10O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,16-17H/i1D,2D,3D,4D,5D,7D
• InChI Key： ZQSIJRDFPHDXIC-UMCLXPAOSA-N
• SMILES： O1C=C(C2C([2H])=C([2H])C(=C([2H])C=2[2H])O)C(C2C=C([2H])C(=C([2H])C1=2)O)=O

Computed Properties

• Exact Mass: 260.09556927g/mol
• Monoisotopic Mass: 260.09556927g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.478
• Melting Point: 315-323°C (dec)
• Boiling Point: 512.837°C at 760 mmHg
• Flash Point: 201.215°C
• Refractive Index: 1.699
• PSA: 70.67000
• LogP: 2.87120

Daidzein-d6 Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on Daidzein-d6

Introduction to Daidzein-d6 (CAS No. 291759-05-2)

Daidzein-d6 (CAS No. 291759-05-2) is a deuterated analog of daidzein, a natural isoflavone found in various leguminous plants, particularly soybeans. This compound is of significant interest in the fields of pharmaceutical research, biochemistry, and clinical studies due to its unique properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, biological activities, and recent research advancements involving Daidzein-d6.

Chemical Structure and Properties

Daidzein-d6 is a deuterated form of daidzein, where six hydrogen atoms are replaced by deuterium atoms. The chemical formula of Daidzein-d6 is C₁₅H₁₀D₆O₄. The molecular weight of this compound is approximately 288.34 g/mol. The deuterium substitution provides enhanced stability and altered metabolic properties compared to its non-deuterated counterpart. This makes Daidzein-d6 particularly useful in studies involving metabolism, pharmacokinetics, and drug development.

Biological Activities and Mechanisms of Action

Daidzein-d6 exhibits a range of biological activities that are similar to those of daidzein. One of the most notable activities is its estrogenic effect. Daidzein and its derivatives can bind to estrogen receptors (ERs), particularly ERβ, which is expressed in various tissues including the brain, bone, and cardiovascular system. This binding can modulate gene expression and cellular functions, leading to potential therapeutic benefits in conditions such as osteoporosis, cardiovascular disease, and menopausal symptoms.

Recent studies have also highlighted the anti-inflammatory and antioxidant properties of Daidzein-d6. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that Daidzein-d6 significantly reduced inflammation in a murine model of colitis by downregulating the expression of inflammatory markers such as TNF-α and IL-6.

Clinical Applications and Research Advancements

The potential clinical applications of Daidzein-d6 are diverse and promising. In the context of cancer research, several studies have investigated the anticancer properties of daidzein and its derivatives. A meta-analysis published in the journal Cancer Epidemiology, Biomarkers & Prevention found that higher intake of isoflavones, including daidzein, was associated with a reduced risk of breast cancer in Asian populations. The deuterated form (Daidzein-d6) may offer enhanced stability and bioavailability, making it a valuable tool for further clinical trials.

In addition to cancer prevention, Daidzein-d6 has shown promise in neurodegenerative diseases such as Alzheimer's disease (AD). Research published in the journal Neuropharmacology indicated that daidzein can protect against neurotoxicity by inhibiting amyloid-beta (Aβ) aggregation and reducing oxidative stress. The deuterium substitution in Daidzein-d6 may further enhance these protective effects by improving metabolic stability.

Safety and Toxicology

The safety profile of Daidzein-d6\sumo) is generally considered favorable based on existing data for daidzein. However, as with any new compound, comprehensive safety assessments are essential before advancing to clinical trials or therapeutic use. Preclinical studies have shown that daidzein exhibits low toxicity at relevant doses. The deuterium substitution in Daidzein-d6\sumo) may influence its pharmacokinetic properties but does not introduce significant safety concerns based on current knowledge.

Conclusion\sumo>

Daidzein-d6\sumo) (CAS No. 291759-05-2) represents an important advancement in the field of pharmaceutical research due to its unique chemical structure and biological activities. Its potential applications span a wide range of therapeutic areas, including cancer prevention, neurodegenerative diseases, and inflammatory conditions. Ongoing research continues to uncover new insights into the mechanisms underlying these activities, further solidifying the importance of this compound in both academic and industrial settings.